Cas no 2056259-61-9 (1,3,5-Triazine, 2,4-diphenyl-6-[4'-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)[1,1'-biphenyl]-3-yl]-)

• Product Name: 1,3,5-Triazine, 2,4-diphenyl-6-[4'-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)[1,1'-biphenyl]-3-yl]-
• CAS No: 2056259-61-9
• MF: C₃₃H₃₀BN₃O₂
• MW: 511.421207904816
• CID: 4544003
• PubChem ID: 140901986
• Update Time: 2025-04-24

1,3,5-Triazine, 2,4-diphenyl-6-[4'-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)[1,1'-biphenyl]-3-yl]- Chemical and Physical Properties

Names and Identifiers

• 1,3,5-Triazine, 2,4-diphenyl-6-[4'-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)[1,1'-biphenyl]-3-yl]-
• 2,4-Diphenyl-6-(4'-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)- [1,1'-biphenyl]-3-yl)-1,3,5-triazine
• G63287
• 2056259-61-9
• 2,4-Diphenyl-6-(4'-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-[1,1'-biphenyl]-3-yl)-1,3,5-triazine

• Inchi： 1S/C33H30BN3O2/c1-32(2)33(3,4)39-34(38-32)28-20-18-23(19-21-28)26-16-11-17-27(22-26)31-36-29(24-12-7-5-8-13-24)35-30(37-31)25-14-9-6-10-15-25/h5-22H,1-4H3
• InChI Key： BCRZRWDFKIZQRP-UHFFFAOYSA-N
• SMILES： O1B(C2C=CC(C3C=CC=C(C4N=C(C5C=CC=CC=5)N=C(C5C=CC=CC=5)N=4)C=3)=CC=2)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 511.2431074g/mol
• Monoisotopic Mass: 511.2431074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 39
• Rotatable Bond Count: 5
• Complexity: 746
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57.1Ų